Cas no 1361506-25-3 (Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid)

• Product Name: Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid
• CAS No: 1361506-25-3
• MF: C₁₄H₈Cl₄O₃
• MW: 366.023520469666
• CID: 4992922
• Update Time: 2025-10-29

Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid

• Inchi： 1S/C14H8Cl4O3/c15-7-1-2-8(13(19)14(20)21)9(5-7)6-3-10(16)12(18)11(17)4-6/h1-5,13,19H,(H,20,21)
• InChI Key： LGKIOQQHWXVXOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C(=O)O)O)=C(C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 5
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid

Recent Advances in the Study of Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid (CAS: 1361506-25-3)

Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid (CAS: 1361506-25-3) is a chlorinated biphenyl derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at understanding its biochemical properties, metabolic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on elucidating the molecular interactions of Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid with biological targets, particularly enzymes and receptors involved in oxidative stress and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain cytochrome P450 enzymes, which play a crucial role in drug metabolism. These findings suggest potential applications in modulating drug efficacy and toxicity, paving the way for further investigations into its use as an adjuvant in combination therapies.

Another area of active research involves the environmental and toxicological aspects of Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid. Given its structural similarity to polychlorinated biphenyls (PCBs), researchers have explored its biodegradability and potential accumulation in ecosystems. A recent study in Environmental Science & Technology reported that this compound undergoes relatively rapid degradation under specific conditions, reducing its environmental persistence. However, the study also highlighted the need for further research to assess its long-term ecological impact.

In the pharmaceutical domain, Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid has shown promise as a scaffold for the development of novel anti-inflammatory agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit significant activity against pro-inflammatory cytokines, such as TNF-α and IL-6. These findings underscore its potential as a lead compound for the design of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in the synthesis and large-scale production of Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 publication in Organic Process Research & Development detailed a novel catalytic method that enhances the efficiency of the synthesis process, addressing some of the scalability issues previously encountered. This development is expected to facilitate further research and potential commercialization of the compound.

In conclusion, Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid (CAS: 1361506-25-3) represents a compound of growing interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from enzyme inhibition to anti-inflammatory therapy, highlight its versatility. However, continued research is essential to fully understand its mechanisms of action, environmental impact, and therapeutic potential. The latest studies provide a solid foundation for future explorations, offering valuable insights for researchers and industry professionals alike.